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Compound of Interest |

Compound Name: tert-Butyl cumyl peroxide
CAS No.: 3457-61-2
Cat. No.: B1581919
- 7

tert-Butyl cumyl peroxide, identified by CAS Number 3457-61-2, is a monofunctional organic
peroxide that serves as a highly efficient free-radical initiator in a multitude of industrial and
research settings.[1][2] Known by synonyms such as Cumyl tert-butyl peroxide, Luperco 801-
XL, and Trigonox T, its molecular formula is C13H200:2.[3][4][5] This guide, intended for
researchers, scientists, and professionals in drug development and material science, provides
a comprehensive overview of its chemical properties, synthesis, reaction mechanisms, and
critical safety protocols. Its primary utility lies in the crosslinking of polymers and as an initiator
for polymerization reactions, applications where control over reaction kinetics and final material
properties is paramount.[2][6]

Physicochemical and Thermal Properties

The efficacy and safety profile of tert-butyl cumyl peroxide are dictated by its distinct physical
and thermal characteristics. As an organic peroxide, it is thermally unstable, and understanding
its decomposition behavior is crucial for safe handling and application.[7]
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Property Value Source(s)
CAS Number 3457-61-2 [1][3][4]
Molecular Weight 208.3 g/mol [31[7]
Appearance Clear to yellowish liquid [31[81I9]
Density 0.94 g/cm?3 at 20°C [31[7]
Melting Point 5-8 °C [3]

Flash Point 72-82°C [B1[719]

Water Solubility

10.66 mg/L at 20°C

[3]7]

Theoretical Active Oxygen 7.68% [8]
Typical Purity 94-96% [1]8]
Self-Accelerating

80 °C [71[8]

Decomposition Temp. (SADT)

Major Decomposition Products

Methane, acetone, tert-butyl
alcohol, acetophenone, 2-

phenylisopropanol

[8]

Synthesis Pathway: An Experimental Protocol

The synthesis of tert-butyl cumyl peroxide is typically achieved through the acid-catalyzed

reaction of alpha-methyl styrene with tert-butyl hydroperoxide.[10][11] The causality behind this

choice of reactants lies in the reactivity of the alkene (alpha-methyl styrene) towards

electrophilic addition initiated by the protonated hydroperoxide.

Diagram of Synthesis
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Caption: Synthesis of tert-Butyl Cumyl Peroxide.

Step-by-Step Synthesis Protocol

This protocol is based on established methodologies for achieving a high yield of tert-butyl

cumyl peroxide.[10][11]

o Reaction Setup: In a suitable reaction vessel, combine 238g (2 moles) of alpha-methyl

styrene and 3949 of 80% tert-butyl hydroperoxide (3.5 moles).

o Catalyst Addition: With continuous stirring, meter 235g of 31% hydrochloric acid (2 moles)

into the mixture over a period of 15 minutes. The exotherm should be monitored, allowing the

temperature to rise from approximately 20°C to 35°C.[11]

» Reaction Progression: After the addition

is complete, continue stirring the mixture for an

additional 2 hours at a controlled temperature of 40°C to ensure the reaction proceeds to

completion.[10]
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e Quenching and Separation: Add 250 ml of water to the reaction mixture to quench the
reaction. Allow the mixture to stand for 15 minutes, which facilitates the separation of the
agueous and organic phases. Separate and discard the lower aqueous phase.[11]

e Washing and Neutralization: Wash the remaining organic phase with 250 ml of a 15%
sodium hydroxide solution to neutralize any remaining acid. Subsequently, wash the organic
phase twice with 500 ml of water each time to remove residual salts and base.[10]

e Product Isolation: To remove any volatile impurities, add 20g of water and blow air through
the product at 50°C for 30 minutes. This procedure yields a slightly yellowish liquid with a
purity of approximately 96%.[10][11]

Core Application: Polymer Crosslinking and
Initiation

The primary industrial and research application of tert-butyl cumyl peroxide is as a free-
radical source for modifying polymers.[2][6] It is particularly valued in the crosslinking of natural

and synthetic rubbers, as well as polyolefins like polyethylene (XLPE), which is crucial for
applications such as power cable insulation.[2]

The choice of this specific peroxide is driven by its favorable balance of safety and activity. It
possesses a high safe processing temperature of around 135°C, preventing premature
crosslinking (scorch) during compounding, while its optimal crosslinking (vulcanization)
temperature is approximately 175°C.[2][8]

Mechanism of Action: Free-Radical Generation

Upon heating, the weakest bond in the molecule—the oxygen-oxygen peroxide bond—
undergoes homolytic cleavage. This is the rate-determining step in its application.[12] This
cleavage generates two distinct alkoxyl radicals: a cumyloxyl radical and a tert-butoxyl radical.
[13] These highly reactive species then abstract hydrogen atoms from polymer chains, creating
polymer radicals that subsequently combine to form stable carbon-carbon cross-links,
enhancing the material's mechanical, thermal, and chemical resistance.[2][3]

Workflow for Polymer Crosslinking
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Caption: Workflow for peroxide-induced polymer crosslinking.

In addition to crosslinking, it serves as an initiator for the solution, bulk, and suspension
polymerization of acrylates and methacrylates, typically within a temperature range of 130—
170°C, for manufacturing coatings and novel acrylic polymers.[2][6]
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Thermal Decomposition and Safety Imperatives

As an organic peroxide, tert-butyl cumyl peroxide is an energetic material that can undergo a
self-accelerating exothermic decomposition if not handled or stored correctly.[7] The SADT of
80°C is the lowest temperature at which this self-accelerating decomposition can occur in a
typical transport package, a critical parameter for safety.[7][8]

Decomposition Pathway

The thermal decomposition is a radical chain reaction initiated by the O-O bond cleavage. The
resulting cumyloxyl and tert-butoxyl radicals can undergo further reactions, such as C-C [3-
scission, leading to the formation of stable end products.[8][13]
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Caption: Thermal decomposition pathway of tert-Butyl Cumyl Peroxide.

Handling and Storage Protocols

Strict adherence to safety protocols is mandatory to mitigate the risks of fire and explosion.
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o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
sources of heat, sparks, or flame.[9] Storage temperature should be maintained below 40°C.

[9]

e Handling: Use explosion-proof ventilation and non-sparking tools.[7][9] Grounding and
bonding should be applied when transferring material to prevent static discharge.[7] Avoid
confinement, as pressure can build up during decomposition.[7]

o Incompatibilities: Keep away from incompatible materials such as strong acids, bases,
reducing agents, and transition metal salts (e.g., cobalt, iron), which can catalyze rapid and
explosive decomposition.[4][14]

e Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves (PVC,
neoprene, or nitrile), and eye protection.[7][9] In case of insufficient ventilation, use suitable
respiratory equipment.[7]

» Spill Management: In case of a spill, eliminate all ignition sources. Absorb the spill with an
inert, damp, non-combustible material and place it into a loosely covered plastic container for
disposal.[4] Do not allow the material to dry out, as this increases the risk of explosion.[4]

Analytical Characterization

To ensure quality, purity, and safety, several analytical techniques are employed to characterize
tert-butyl cumyl peroxide.[1]

e Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for
determining the purity of the peroxide (typically 94-96%) and for identifying and quantifying
any residual solvents or byproducts from the synthesis.[1]

« Differential Scanning Calorimetry (DSC): DSC is essential for evaluating thermal stability. It is
used to determine key safety parameters like the onset of decomposition temperature and
the Self-Accelerating Decomposition Temperature (SADT).[1]

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to confirm the molecular
structure by identifying characteristic functional groups, including the critical O-O peroxide
bond.[1]
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« Titration: Standard iodometric titration methods are used to determine the active oxygen
content, which is a direct measure of the peroxide's potency.[1]

Conclusion

tert-Butyl cumyl peroxide (CAS 3457-61-2) is a potent and versatile free-radical initiator with
significant applications in polymer science. Its utility is defined by a thermal profile that allows
for safe processing at lower temperatures and efficient crosslinking or polymerization at higher
temperatures. For researchers and scientists, a thorough understanding of its synthesis,
reaction mechanisms, and especially its thermal decomposition behavior is not merely
academic but a prerequisite for its safe and effective application. The protocols and data
presented in this guide provide a foundation for leveraging the unique properties of this
compound while maintaining the highest standards of laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

¢ 1. nbinno.com [nbinno.com]
o 2. tert-Butyl Cumyl Peroxide|Crosslinking & Polymerization Agent [benchchem.com]
¢ 3. lookchem.com [lookchem.com]

e 4. TERT-BUTYL CUMENE PEROXIDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 5. Tert-butyl cumene peroxide | C13H2002 | CID 76997 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. Trigonox T tert-Butyl cumyl peroxide [nouryon.com]
e 7. arkema.com [arkema.com]

o 8. tert-Butyl cumyl peroxide (TBCP), 3457-61-2 | Cross-linking agent [polymerization-
chem.com]

¢ 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ 10. Synthesis routes of tert-Butyl cumyl peroxide [benchchem.com]

e 11. prepchem.com [prepchem.com]

e 12. researchgate.net [researchgate.net]

e 13. pubs.acs.org [pubs.acs.org]

e 14. TERT-BUTYL CUMYL PEROXIDE | 3457-61-2 [chemicalbook.com]

¢ To cite this document: BenchChem. [Introduction: Identifying a Key Industrial Catalyst].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581919#tert-butyl-cumyl-peroxide-cas-number]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1581919?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-polymer-additives/advanced-characterization-safety-tert-butyl-cumyl-peroxide-ni
https://www.benchchem.com/product/b1581919
https://www.lookchem.com/404.htm
https://cameochemicals.noaa.gov/chemical/2684
https://cameochemicals.noaa.gov/chemical/2684
https://pubchem.ncbi.nlm.nih.gov/compound/76997
https://pubchem.ncbi.nlm.nih.gov/compound/76997
https://www.nouryon.com/product/trigonox-t-tert-butyl-cumyl-peroxide-cas-3457-61-2/
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/functional-addtives-tert-butyl-cumy-peroxide-gps-2014-06-10-v0.pdf
http://polymerization-chem.com/3-6-tert-butyl-cumyl-peroxide.html
http://polymerization-chem.com/3-6-tert-butyl-cumyl-peroxide.html
https://pim-resources.coleparmer.com/sds/02916.pdf
https://www.benchchem.com/synthesis/pse-c0114ce32872418fc4dg73bf7f8ef2b7
https://prepchem.com/tert-butyl-cumyl-peroxide/
https://www.researchgate.net/publication/398584183_Thermal_decomposition_mechanism_of_tert-butyl_peroxybenzoate_insights_from_calorimetry_GCMS_and_quantum_chemical_calculation
https://pubs.acs.org/doi/10.1021/acs.joc.0c01016
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0205821.htm
https://www.benchchem.com/product/b1581919#tert-butyl-cumyl-peroxide-cas-number
https://www.benchchem.com/product/b1581919#tert-butyl-cumyl-peroxide-cas-number
https://www.benchchem.com/product/b1581919#tert-butyl-cumyl-peroxide-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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